Cas no 1871959-55-5 (4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol)

• Product Name: 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol
• CAS No: 1871959-55-5
• MF: C₉H₁₃BrO₂
• MW: 233.102322340012
• CID: 5753008
• PubChem ID: 127000110
• Update Time: 2025-05-23

4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1871959-55-5
• EN300-1636464
• 4-(5-bromofuran-2-yl)-3-methylbutan-2-ol
• 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol

• Inchi： 1S/C9H13BrO2/c1-6(7(2)11)5-8-3-4-9(10)12-8/h3-4,6-7,11H,5H2,1-2H3
• InChI Key： RMLFMDZTPUACQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C)C(C)O)O1

Computed Properties

• Exact Mass: 232.00989g/mol
• Monoisotopic Mass: 232.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.4Ų

Additional information on 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol

4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol: A Comprehensive Overview

4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol, also known by its CAS number 1871959-55-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its bioactivity studies have further underscored its importance in modern chemical research.

The molecular structure of 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol comprises a furan ring substituted with a bromine atom at the 5-position and a hydroxyl group attached to a branched carbon chain. This arrangement imparts the compound with distinct electronic and steric properties, making it an ideal candidate for various chemical transformations. The presence of the furan ring introduces aromaticity and reactivity, while the hydroxyl group provides opportunities for hydrogen bonding and functionalization.

Recent studies have explored the synthesis of 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol through innovative routes, including transition-metal-catalyzed cross-coupling reactions and enzymatic methods. These approaches have not only improved the yield and purity of the compound but also opened avenues for its large-scale production. For instance, researchers have utilized palladium catalysts to achieve efficient Suzuki-Miyaura couplings, enabling the construction of complex molecules incorporating this compound as a key intermediate.

In terms of applications, 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol has shown promise in drug discovery programs targeting various diseases. Its ability to modulate enzyme activity and interact with biological systems has been extensively studied. For example, recent findings indicate that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic inflammatory diseases.

Beyond pharmaceuticals, this compound has also found utility in agrochemicals. Its role as a precursor in the synthesis of bioactive molecules with pest-repellent properties has been highlighted in recent agricultural studies. The compound's ability to undergo various chemical modifications allows for the creation of tailored agrochemical agents that are both effective and environmentally friendly.

The environmental impact of 4-(5-Bromofuran-2-y-3-methylbutan-2-ol has also been a focus of recent research. Studies have examined its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring that the compound's use aligns with sustainable chemical practices.

In conclusion, 4-(5-Bromofuran-2-yl)-3-methylbutan-2-ol, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. Its continued exploration promises to unlock new possibilities across multiple disciplines, solidifying its position as an essential compound in modern chemistry.